HL-60 Leukemia Cytotoxicity vs. Piptocarphin F
4'-Hydroxypiptocarphin A demonstrates cytotoxicity against the human promyelomonocyte leukemic cell line HL-60. In this model, its reported potency is lower than that of the closely related analog Piptocarphin F. Data for 4'-Hydroxypiptocarphin A indicates an IC50 of approximately 15 µM . In contrast, Piptocarphin F shows a notably higher potency with a reported IC50 of 5.69 µM [1]. This difference in potency, measured in the same cell line (HL-60), highlights that 4'-Hydroxypiptocarphin A is not a simple potency-equivalent alternative to its analog.
| Evidence Dimension | Cytotoxicity (IC50) |
|---|---|
| Target Compound Data | ~15 µM |
| Comparator Or Baseline | Piptocarphin F: 5.69 µM |
| Quantified Difference | Piptocarphin F is approximately 2.6-fold more potent (lower IC50). |
| Conditions | Human leukemic HL-60 cell line. |
Why This Matters
This data allows researchers to avoid the pitfall of assuming that 4'-Hydroxypiptocarphin A is a functional substitute for Piptocarphin F in leukemia models; it should be considered a distinct tool compound with a different potency profile.
- [1] MedChemExpress. (n.d.). Piptocarphin F. Product Datasheet. View Source
